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Compound of Interest

Compound Name: Urea oxalate

Cat. No.: B145975 Get Quote

An In-depth Technical Guide to Urea Oxalate
This guide provides a comprehensive overview of urea oxalate, a cocrystal formed from urea

and oxalic acid. It is intended for researchers, scientists, and professionals in drug

development who are interested in the physicochemical properties and synthesis of this

compound.

Physicochemical Properties of Urea Oxalate
Urea oxalate is a white crystalline solid.[1] Its formation is a result of the hydrogen bonding

between urea and oxalic acid molecules. The key quantitative data for the 1:1 adduct of urea
oxalate are summarized in the table below.

Property Value References

Molecular Formula C₃H₆N₂O₅ [1][2][3][4]

Molar Mass 150.09 g/mol [1][2][3][5][6]

CAS Number 513-80-4 [2][3][4][5]

Experimental Protocol: Synthesis of Urea Oxalate
The synthesis of urea oxalate is a straightforward procedure involving the reaction of urea and

oxalic acid.[1]
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Urea (CH₄N₂O)

Oxalic acid (C₂H₂O₄)

Distilled water

Beakers

Stirring rod

Heating plate

Ice bath

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Methodology:

Dissolution: Prepare aqueous solutions of urea and oxalic acid. The molar ratio of urea to

oxalic acid can be varied, but a 1:1 or 2:1 ratio is common.[1] For a 1:1 adduct, dissolve

equimolar amounts of urea and oxalic acid in separate beakers containing a minimum

amount of hot distilled water to ensure complete dissolution.

Mixing and Reaction: While stirring, add the hot oxalic acid solution to the hot urea solution.

Crystallization: Allow the mixture to cool slowly to room temperature. Subsequently, place the

beaker in an ice bath to facilitate further crystallization of urea oxalate.

Filtration and Washing: Collect the resulting white crystals by filtration using a Büchner

funnel. Wash the crystals with a small amount of cold distilled water to remove any

unreacted starting materials.

Drying: Dry the purified urea oxalate crystals in a drying oven at a low temperature (e.g., 50-

60 °C) to a constant weight.
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The following diagram illustrates the formation of the 1:1 urea oxalate cocrystal from its

constituent molecules, highlighting the hydrogen bonding interactions.
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Urea Oxalate Cocrystal [H₂N-CO-NH₂]·[HOOC-COOH]

+
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Caption: Formation of Urea Oxalate from Urea and Oxalic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [urea oxalate molecular formula and molar mass].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145975#urea-oxalate-molecular-formula-and-molar-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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